Cas no 1823366-86-4 (5-(Bromomethyl)-4-methylisoxazole)

• Product Name: 5-(Bromomethyl)-4-methylisoxazole
• CAS No: 1823366-86-4
• MF: C₅H₆BrNO
• MW: 176.01124048233
• CID: 4708792
• Update Time: 2025-10-29

5-(Bromomethyl)-4-methylisoxazole Chemical and Physical Properties

Names and Identifiers

• 5-(bromomethyl)-4-methylisoxazole
• FCH2429264
• 5-(Bromomethyl)-4-methylisoxazole

• Inchi： 1S/C5H6BrNO/c1-4-3-7-8-5(4)2-6/h3H,2H2,1H3
• InChI Key： HOKRWATUJUDOQD-UHFFFAOYSA-N
• SMILES： BrCC1=C(C=NO1)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 78.8
• Topological Polar Surface Area: 26

Additional information on 5-(Bromomethyl)-4-methylisoxazole

Introduction to 5-(Bromomethyl)-4-methylisoxazole (CAS No. 1823366-86-4)

5-(Bromomethyl)-4-methylisoxazole, identified by the Chemical Abstracts Service Number (CAS No.) 1823366-86-4, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic organic molecule features a bromomethyl substituent on its isoxazole ring, making it a versatile intermediate for synthetic chemistry. The presence of both bromine and methyl groups enhances its reactivity, enabling diverse functionalization strategies that are pivotal in drug discovery and material science.

The isoxazole core of this compound is a crucial pharmacophore in medicinal chemistry, known for its ability to interact with biological targets such as enzymes and receptors. Recent studies have highlighted the potential of isoxazole derivatives in developing novel therapeutic agents, particularly in the treatment of inflammatory diseases, infectious disorders, and cancer. The bromomethyl functional group further extends its utility by allowing nucleophilic substitution reactions, which are fundamental in constructing more complex molecular architectures.

In the context of modern drug development, 5-(Bromomethyl)-4-methylisoxazole has been explored as a building block for small-molecule inhibitors. Researchers have leveraged its structural features to design molecules that modulate key biological pathways. For instance, derivatives of this compound have shown promise in inhibiting kinases and phosphodiesterases, which are overexpressed in various pathological conditions. The methyl group at the 4-position contributes to steric and electronic modulation, influencing the compound's binding affinity and selectivity.

Recent advancements in synthetic methodologies have enabled more efficient access to 5-(Bromomethyl)-4-methylisoxazole, facilitating its application in large-scale screenings and lead optimization campaigns. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce additional functional groups, expanding the chemical space accessible through this intermediate. These developments underscore the compound's importance as a cornerstone in medicinal chemistry.

The pharmaceutical industry has taken notice of the synthetic versatility of 5-(Bromomethyl)-4-methylisoxazole, leading to several patents and research publications detailing its applications. For example, researchers have utilized this compound to synthesize novel antiviral agents by incorporating additional heterocycles or bioactive moieties through sequential reactions. The ability to rapidly diversify the structure while maintaining core pharmacological properties makes it an invaluable asset in drug discovery pipelines.

Beyond pharmaceutical applications, 5-(Bromomethyl)-4-methylisoxazole has found utility in materials science, particularly in the synthesis of organic semiconductors and liquid crystals. The bromomethyl group allows for covalent attachment to polymer backbones or other functional materials, enabling the creation of tailored materials with specific electronic properties. This interdisciplinary approach highlights the compound's broad applicability across multiple scientific domains.

The chemical reactivity of 5-(Bromomethyl)-4-methylisoxazole is further enhanced by its ability to undergo electrophilic aromatic substitution reactions under controlled conditions. This property has been exploited to introduce various substituents at different positions on the isoxazole ring, generating libraries of compounds for high-throughput screening. Such strategies are integral to modern drug discovery efforts aimed at identifying potent and selective therapeutic candidates.

In conclusion, 5-(Bromomethyl)-4-methylisoxazole (CAS No. 1823366-86-4) represents a cornerstone molecule in synthetic chemistry with far-reaching implications in pharmaceuticals and materials science. Its unique structural features—combining a bromomethyl group with a methyl-substituted isoxazole ring—make it an exceptionally versatile intermediate for constructing biologically active molecules. As research continues to uncover new synthetic pathways and applications, this compound will undoubtedly remain a critical tool for scientists seeking innovative solutions across multiple disciplines.